Cas no 763120-59-8 (1-(3,4-DIMETHOXYPHENYL)-3-(3,4-DIMETHYLANILINO)-1-PROPANONE)

• Product Name: 1-(3,4-DIMETHOXYPHENYL)-3-(3,4-DIMETHYLANILINO)-1-PROPANONE
• CAS No: 763120-59-8
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 3030149
• PubChem ID: 3829950
• Update Time: 2025-06-12

1-(3,4-DIMETHOXYPHENYL)-3-(3,4-DIMETHYLANILINO)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIMETHOXYPHENYL)-3-(3,4-DIMETHYLANILINO)-1-PROPANONE
• JS-2942
• 763120-59-8
• 1-(3,4-Dimethoxyphenyl)-3-((3,4-dimethylphenyl)amino)propan-1-one
• 1-(3,4-dimethoxyphenyl)-3-[(3,4-dimethylphenyl)amino]propan-1-one
• 645-286-3
• AKOS005109093
• SB83170
• 1-(3,4-dimethoxyphenyl)-3-(3,4-dimethylanilino)propan-1-one

• Inchi： 1S/C19H23NO3/c1-13-5-7-16(11-14(13)2)20-10-9-17(21)15-6-8-18(22-3)19(12-15)23-4/h5-8,11-12,20H,9-10H2,1-4H3
• InChI Key： STZDFUSNRBKJKP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)CCNC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 313.16779360Da
• Monoisotopic Mass: 313.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.6Ų

Additional information on 1-(3,4-DIMETHOXYPHENYL)-3-(3,4-DIMETHYLANILINO)-1-PROPANONE

Recent Advances in the Study of 1-(3,4-DIMETHOXYPHENYL)-3-(3,4-DIMETHYLANILINO)-1-PROPANONE (CAS: 763120-59-8)

The compound 1-(3,4-Dimethoxyphenyl)-3-(3,4-dimethylanilino)-1-propanone (CAS: 763120-59-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 1-(3,4-Dimethoxyphenyl)-3-(3,4-dimethylanilino)-1-propanone exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. These findings suggest its potential utility in the treatment of conditions such as Alzheimer's disease and chronic inflammation. Further in vitro and in vivo studies are underway to validate these observations and explore its therapeutic window.

In addition to its biological activity, recent synthetic chemistry efforts have focused on optimizing the production of 1-(3,4-Dimethoxyphenyl)-3-(3,4-dimethylanilino)-1-propanone. Advances in catalytic methods and green chemistry approaches have improved the yield and purity of the compound, making it more accessible for large-scale studies. Researchers have also explored structural analogs to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

The safety profile of 1-(3,4-Dimethoxyphenyl)-3-(3,4-dimethylanilino)-1-propanone has been another critical area of investigation. Recent toxicological studies have demonstrated a favorable safety margin in animal models, with no significant adverse effects observed at therapeutic doses. However, comprehensive clinical trials are still required to confirm these findings in humans and assess any potential long-term effects.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the development of 1-(3,4-Dimethoxyphenyl)-3-(3,4-dimethylanilino)-1-propanone and its derivatives. Collaborative efforts between academia and industry are also likely to play a pivotal role in translating these research findings into viable therapeutic options. The compound's multifaceted potential positions it as a promising candidate for future drug discovery initiatives.